Cas no 869953-21-9 ({[2-(Benzyloxy)phenyl]methyl}(propyl)amine)

• Product Name: {[2-(Benzyloxy)phenyl]methyl}(propyl)amine
• CAS No: 869953-21-9
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 4718006
• Update Time: 2025-06-08

{[2-(Benzyloxy)phenyl]methyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {[2-(Benzyloxy)phenyl]methyl}(propyl)amine
• N-[(2-phenylmethoxyphenyl)methyl]propan-1-amine

• Inchi： 1S/C17H21NO/c1-2-12-18-13-16-10-6-7-11-17(16)19-14-15-8-4-3-5-9-15/h3-11,18H,2,12-14H2,1H3
• InChI Key： DOTQVYCNQKHGAJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 225
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3

Additional information on {[2-(Benzyloxy)phenyl]methyl}(propyl)amine

Introduction to {[2-(Benzyloxy)phenyl]methyl}(propyl)amine (CAS No. 869953-21-9)

Compound {[2-(Benzyloxy)phenyl]methyl}(propyl)amine, identified by its CAS number 869953-21-9, is a significant molecule in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzyloxy group and a propylamine moiety makes it an intriguing candidate for further exploration, particularly in the development of novel therapeutic agents.

The molecular structure of {[2-(Benzyloxy)phenyl]methyl}(propyl)amine consists of a phenyl ring substituted with a benzyloxy group at the 2-position, connected to a methyl group, which in turn is linked to a propylamine chain. This configuration suggests potential interactions with biological targets, making it a valuable scaffold for drug design. The benzyloxy group is known for its ability to enhance solubility and metabolic stability, while the propylamine moiety can contribute to binding affinity and pharmacological activity.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The structural features of {[2-(Benzyloxy)phenyl]methyl}(propyl)amine make it a promising candidate for investigating its effects on central nervous system (CNS) disorders. Studies have begun to explore its potential role in modulating neurotransmitter receptors, particularly those involved in conditions such as depression and anxiety. The benzyloxy group's ability to interact with aromatic residues in protein targets suggests that this compound could have selective binding properties.

Furthermore, the propylamine moiety is commonly found in bioactive molecules known for their pharmacological effects. This part of the molecule can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing the compound's therapeutic potential and ensuring its safety and efficacy in clinical settings.

The synthesis of {[[2-(Benzyloxy)phenyl]methyl](propyl)amine} involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of {[[2-(Benzyloxy)phenyl]methyl](propyl)amine} at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects more accurately. These computational tools are indispensable in modern drug discovery pipelines, allowing for rapid screening and optimization of potential drug candidates.

In vitro studies have begun to reveal the pharmacological profile of {[[2-(Benzyloxy)phenyl]methyl](propyl)amine}. Initial experiments suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are particularly relevant given the involvement of these receptors in mood regulation and cognitive functions. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The benzyloxy group's influence on metabolic stability has also been a focus of investigation. Studies using metabolic profiling techniques have shown that this moiety can protect the molecule from rapid degradation by enzymes such as cytochrome P450 enzymes. This property could enhance the compound's bioavailability and prolong its duration of action, making it a more effective therapeutic agent.

The propylamine moiety's role in modulating receptor interactions has been another area of interest. By fine-tuning the length and branching of this chain, researchers can influence the compound's binding affinity and selectivity. This flexibility makes {[[2-(Benzyloxy)phenyl]methyl](propyl)amine} a versatile scaffold for designing molecules with tailored pharmacological properties.

Emerging evidence suggests that compounds with similar structural features may have applications beyond CNS disorders. Preliminary studies are exploring their potential use in treating inflammatory conditions and neurodegenerative diseases. The ability of these molecules to interact with multiple biological targets makes them promising candidates for multitarget drug discovery approaches.

The synthesis and characterization of {[[2-(Benzylooxyphenyl)methyl](propyl)]amine} have laid the foundation for further exploration of its therapeutic potential. As research continues, new insights into its pharmacological effects and mechanisms of action will emerge. These findings will be crucial for developing novel therapeutic strategies targeting neurological and inflammatory diseases.

In conclusion, {[[2-(Benzyloxy)phenyl]methyl](propyl)amine} represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. Its benzyloxy and propylamine moieties offer distinct advantages in terms of solubility, metabolic stability, and receptor interactions. Continued research into this compound will likely lead to new insights into its pharmacological properties and contribute to the development of innovative treatments for various diseases.